Cas no 56671-83-1 (2-Cyclohexen-1-one, 3-bromo-2-methyl-)
56671-83-1 structure
Product Name:2-Cyclohexen-1-one, 3-bromo-2-methyl-
CAS No:56671-83-1
MF:C7H9BrO
MW:189.049761533737
CID:2832381
PubChem ID:557251
Update Time:2025-04-21
2-Cyclohexen-1-one, 3-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- NSHUYSGRDDFOOC-UHFFFAOYSA-N
- 56671-83-1
- 3-Bromo-2-methyl-2-cyclohexen-1-one #
- 2-Cyclohexen-1-one, 3-bromo-2-methyl-
- SCHEMBL14462542
- DTXSID20339607
-
- Inchi： 1S/C7H9BrO/c1-5-6(8)3-2-4-7(5)9/h2-4H2,1H3
- InChI Key： NSHUYSGRDDFOOC-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C(CCC1)=O
Computed Properties
- Exact Mass: 187.98368g/mol
- Monoisotopic Mass: 187.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
2-Cyclohexen-1-one, 3-bromo-2-methyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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